Cas no 52100-66-0 (Proline, 2-hydroxy-5-oxo-)
Proline, 2-hydroxy-5-oxo- structure
Product Name:Proline, 2-hydroxy-5-oxo-
CAS No:52100-66-0
MF:C5H7NO4
MW:145.113381624222
CID:360648
PubChem ID:57440358
Update Time:2025-04-19
Proline, 2-hydroxy-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Proline, 2-hydroxy-5-oxo-
- (2R)-2-hydroxy-5-oxopyrrolidine-2-carboxylic acid
- 2-Hydroxy-5-oxo-L-proline
- SCHEMBL1063522
- 2-hydroxy-5-oxoproline
- DTXSID10726446
- 52100-66-0
-
- Inchi: 1S/C5H7NO4/c7-3-1-2-5(10,6-3)4(8)9/h10H,1-2H2,(H,6,7)(H,8,9)/t5-/m1/s1
- InChI Key: XWXRVFUXLXYGHK-RXMQYKEDSA-N
- SMILES: O[C@@]1(C(=O)O)CCC(N1)=O
Computed Properties
- Exact Mass: 145.03751
- Monoisotopic Mass: 145.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- PSA: 86.63
- LogP: -1.05450
Proline, 2-hydroxy-5-oxo- Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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